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Compound of Interest

Compound Name:
4,6-Dibromo-2-chloro-3-

fluorophenol

CAS No.: 2432848-51-4

Cat. No.: B6290587

Get Quote

Executive Summary: The "Make vs. Buy" Paradox
Fluorinated bromophenols are critical scaffolds in modern drug discovery, serving as the "Lego

blocks" for Suzuki-Miyaura cross-coupling reactions to generate biaryl motifs common in kinase

inhibitors and metabolic modulators.

The market for these intermediates exhibits extreme price stratification. A 5-gram aliquot of 4-

Bromo-2-fluorophenol can range from

98.00 (premium catalog suppliers). For research-scale (<100g) needs, direct procurement is
almost always more economical than internal synthesis. However, the "cheap" option
introduces risk: isomer contamination.

This guide provides the data and protocols necessary to navigate this market, ensuring you

balance cost-efficiency with scientific integrity.
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Technical Context: The Fluorine-Bromine
Bioisostere
Why are these specific intermediates so valued?

Metabolic Stability: The fluorine atom (Van der Waals radius 1.47 Å) mimics hydrogen (1.20

Å) sterically but blocks metabolic oxidation (P450 metabolism) at the para or ortho positions.

Electronic Modulation: The high electronegativity of fluorine pulls electron density from the

aromatic ring, altering the pKa of the phenol group and influencing the binding affinity of the

final drug candidate.

Synthetic Utility: The bromine atom serves as a reliable "handle" for palladium-catalyzed

cross-coupling, while the phenol group allows for etherification or esterification to attach

solubilizing tails.

Market Landscape & Price Trend Analysis
The supply chain is bifurcated into Tier 1 (Originator/Premium) and Tier 2 (Aggregator/Bulk)

suppliers.

Price Comparison Case Study: 4-Bromo-2-fluorophenol
(5g Pack Size)
Data reflects Q1 2026 catalog pricing trends.
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Supplier Tier
Representative
Supplier

Approx.[1][2]
[3] Price (5g)

Lead Time
Value
Proposition

Tier 1 (Premium)
Sigma-Aldrich

(Merck)
~$90 - $110 1-2 Days

Certified purity,

rigorous isomer

analysis,

guaranteed

supply chain.

Tier 1 (Standard)
TCI Chemicals /

Thermo
~$20 - $40 2-5 Days

High reliability,

standard CoA,

good balance of

cost/quality.

Tier 2 (Bulk)
Ambeed /

Combi-Blocks
~$6 - $15 1-2 Weeks

Extremely low

cost. Sourced

from various

contract

manufacturers.

[1][3]

Boutique Fluorochem (UK)
~$400+ (High

Purity)
Variable

Specialized high-

purity grades for

strict GMP

requirements.

Trend Analysis:

Commoditization: Prices for standard purity (97-98%) from Tier 2 suppliers have dropped

significantly due to scaled-up manufacturing in China and India.

Quality Premium: The price gap between Tier 1 and Tier 2 is widening. You are paying for the

absence of the 2-bromo-6-fluoro isomer, which is difficult to remove.

Visualization: Supply Chain Cost Drivers
The following diagram illustrates how raw material costs and synthesis complexity flow into the

final catalog price.
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Figure 1: Supply chain dynamics showing how purification rigor dictates the final price point.

Procurement & Quality Control Protocol
When buying from Tier 2 suppliers to save costs, you must implement a "Trust but Verify"

system. The primary risk is regioisomer contamination (e.g., getting 2-bromo-6-fluorophenol

instead of 4-bromo-2-fluorophenol), which has identical mass but different reactivity.

The "Self-Validating" QC Workflow
Visual Inspection: Product should be a colorless to pale yellow liquid/low-melting solid. Dark

brown indicates oxidation.

1H-NMR Validation: Do not rely solely on the vendor's CoA.

Protocol: Dissolve ~10mg in CDCl3.

Diagnostic Signal: Look for the splitting pattern of the aromatic protons. 4-Bromo-2-

fluorophenol will show a specific coupling pattern (dd or multiplet) distinct from the

symmetric 2,6-isomer.

GC-MS Check: Verify purity is >98% and look for the "shoulder" peak of the isomer.

Visualization: QC Decision Tree
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Figure 2: Quality Control workflow for validating low-cost fluorinated intermediates.

Synthesis Protocol (Make vs. Buy)
While buying is cheaper for small scales, internal synthesis is required if you need multi-

kilogram quantities or if specific isotopically labeled versions are required.

Target Molecule: 4-Bromo-2-fluorophenol Reaction Type: Electrophilic Aromatic Substitution

(Bromination)

Step-by-Step Methodology
Setup: Equip a 500mL 3-neck round-bottom flask with a magnetic stir bar, addition funnel,

and a gas outlet connected to a sodium bisulfite scrubber (to neutralize HBr fumes).
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Reagents:

2-Fluorophenol (1.0 eq)[2]

Bromine (Br2) (1.0 eq)

Dichloromethane (DCM) (Solvent, 10 mL/g of substrate)

Procedure:

Dissolve 2-fluorophenol in DCM and cool to 0°C (ice bath). Critical: Cooling improves

regio-selectivity for the para position.

Add Br2 dropwise over 30-60 minutes. Maintain temperature <5°C.

Allow to warm to Room Temperature (RT) and stir for 2 hours.

Workup:

Quench with aqueous Sodium Bisulfite (NaHSO3) to remove unreacted bromine (orange

color disappears).

Extract organic layer, wash with brine, dry over MgSO4.[3]

Concentrate in vacuo.

Purification:

Crude Yield: ~90%.[3][4]

Purification: Vacuum distillation (bp ~79°C at 7 mmHg) is preferred over column

chromatography for scale.

Why Buy Instead? To make 5g of product, you would handle hazardous elemental bromine and

generate HBr waste. Given the $6.00 price tag from bulk suppliers, synthesis is economically

irrational below the 1kg scale.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b6290587?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6290587?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

